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Compound of Interest

Compound Name: Gadolinium--palladium (3/2)

Cat. No.: B15476197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Gadolinium-Palladium (Gd-Pd)

binary phase diagram. The information presented is synthesized from established experimental

data and thermodynamic assessments, offering a critical resource for materials scientists,

chemists, and physicists. This document details the equilibrium phases, invariant reactions,

and crystallographic structures within the Gd-Pd system, alongside the experimental

methodologies employed for their determination.

Data Presentation: Quantitative Phase Diagram Data
The Gd-Pd system is characterized by a series of intermetallic compounds and several

invariant reactions. The following tables summarize the key quantitative data for this system.

Invariant Reactions in the Gd-Pd System
The Gd-Pd phase diagram exhibits several eutectic, peritectic, and congruent melting points.

These invariant reactions are detailed in Table 1.
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Reaction Type Temperature (°C)
Composition (at. %
Pd)

Reaction

Eutectic 805 ~14 L ↔ (αGd) + Gd₅Pd₂

Peritectic 880 ~27 L + GdPd ↔ Gd₅Pd₂

Congruent Melting 1350 50 L ↔ GdPd

Peritectic 1160 ~55 L + GdPd₂ ↔ Gd₄Pd₅

Congruent Melting 1450 55.6 L ↔ Gd₄Pd₅

Peritectic 1130 ~60 L + GdPd₃ ↔ GdPd₂

Congruent Melting 1600 75 L ↔ GdPd₃

Eutectic 1270 ~85 L ↔ GdPd₃ + (Pd)

Crystallographic Data of Intermetallic Gd-Pd
Compounds
The Gd-Pd system forms several stable intermetallic compounds with distinct crystal structures.

The crystallographic data for these phases are presented in Table 2.

Phase
Composition
(at. % Pd)

Pearson
Symbol

Space Group Prototype

Gd₅Pd₂ 28.6 oP28 Pnma Pd₅B₂

GdPd 50 oP8 Pnma FeB

Gd₄Pd₅ 55.6 oC36 Cmc2₁ Gd₄Rh₅

GdPd₂ 66.7 cI12 Imma W₂CoB₂

GdPd₃ 75 cP4 Pm-3m AuCu₃

Experimental Protocols
The determination of the Gd-Pd phase diagram relies on a combination of experimental

techniques to ascertain thermal transformation temperatures, phase compositions, and crystal
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structures. A general workflow for such an investigation is outlined below.

Sample Preparation
Starting Materials: High-purity Gadolinium (typically >99.9%) and Palladium (typically

>99.95%) are used as starting materials.

Alloy Synthesis: A series of alloys with varying compositions across the entire Gd-Pd range

are prepared. Arc melting under an inert argon atmosphere is a common method to ensure

homogeneity and prevent oxidation. To further ensure compositional uniformity, the resulting

alloy buttons are typically flipped and remelted several times.

Homogenization: The as-cast alloys are subjected to a homogenization heat treatment. This

involves annealing the samples at a high temperature (below the solidus temperature) for an

extended period (often several days to weeks) in evacuated quartz ampoules. This process

helps to eliminate compositional segregation that may have occurred during solidification.

Thermal Analysis
Differential Thermal Analysis (DTA): DTA is a primary technique for determining the

temperatures of phase transformations. As a sample is heated or cooled at a controlled rate,

the temperature difference between the sample and a thermally inert reference is measured.

Endothermic or exothermic events, such as melting, solidification, or solid-state

transformations, are detected as deviations from the baseline. This allows for the precise

determination of liquidus, solidus, eutectic, and peritectic temperatures.

Structural and Microstructural Analysis
X-Ray Diffraction (XRD): XRD is employed to identify the crystal structures of the phases

present in the annealed and quenched samples. By analyzing the diffraction patterns, the

lattice parameters and space groups of the different intermetallic compounds and solid

solutions can be determined.

Metallography: This involves standard metallographic procedures of grinding, polishing, and

etching the samples to reveal their microstructure. Optical microscopy and Scanning

Electron Microscopy (SEM) are then used to visualize the phases, their morphology, and

their distribution.
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Electron Probe Microanalysis (EPMA): EPMA is a quantitative analytical technique used to

determine the elemental composition of the individual phases within the microstructure. A

focused beam of electrons is used to excite X-ray emissions characteristic of the elements

present in a specific micro-volume of the sample. This is crucial for determining the

composition ranges of solid solutions and the precise stoichiometry of the intermetallic

compounds.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of a

binary alloy phase diagram, such as the Gd-Pd system.
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Experimental workflow for phase diagram determination.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Gadolinium-Palladium
(Gd-Pd) Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15476197#phase-diagram-of-the-gadolinium-
palladium-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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